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Compound of Interest

Compound Name: 4-Benzoylpiperidine hydrochloride

Cat. No.: B014217

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 4-Benzoylpiperidine hydrochloride. Adherence to these guidelines is crucial to
ensure personnel safety and environmental protection in a laboratory setting. This compound is
toxic if swallowed and can cause skin, eye, and respiratory irritation.

Section 1: Chemical and Physical Properties

A summary of the key quantitative data for 4-Benzoylpiperidine hydrochloride is presented in
the table below. It is important to note the significant discrepancy in the reported melting points
from different sources, which may be attributable to different polymorphic forms or
measurement conditions.
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Property Value Source(s)
CAS Number 25519-80-6 [1]
Molecular Formula C12H16CINO [1]
Molecular Weight 225.71 g/mol [1]
Appearance Off-white crystalline powder [2][3]
Melting Point 95-97°C or 226-227°C [3][4]
Solubility Slightly soluble in methanol 3]
and water

Section 2: Hazard Identification and Safety
Precautions

4-Benzoylpiperidine hydrochloride is classified as a hazardous substance. The primary
hazards are:

Acute oral toxicity: Toxic if swallowed[5][6].

Skin irritation: Causes skin irritation[6][7].

Eye irritation: Causes serious eye irritation[6][7].

Respiratory irritation: May cause respiratory irritation[6][7].

Personal Protective Equipment (PPE)

To minimize exposure, the following PPE must be worn when handling 4-Benzoylpiperidine
hydrochloride:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Double-gloving is
recommended[8].

o Eye Protection: Chemical safety goggles or a face shield must be worn[8][9].
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e Lab Coat: A dedicated lab coat should be worn to prevent contamination of personal
clothing[8].

» Respiratory Protection: If there is a risk of dust or aerosol formation, a respirator should be
used[8].

Engineering Controls

Work with 4-Benzoylpiperidine hydrochloride should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure[5].

Section 3: Experimental Protocols - Safe Handling
General Handling

e Avoid contact with skin, eyes, and clothing[10].

Do not breathe dust or aerosols.

Wash hands thoroughly after handling the substance[5][9].

Do not eat, drink, or smoke in areas where the chemical is handled or stored[5][9].

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
place[11].

Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains[9].

Absorb: For small spills, use an inert absorbent material to soak up the substance.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal[10].

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

Report: Report the incident to the laboratory supervisor or environmental health and safety
(EHS) department.

Section 4: First Aid Measures

In case of exposure, follow these first aid guidelines and seek immediate medical attention.
Show the Safety Data Sheet (SDS) to the attending physician[5].

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration[5][12].

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing[5][9].

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes[5][9].

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor[5][7].

Section 5: Disposal Protocol

4-Benzoylpiperidine hydrochloride is a halogenated organic compound and must be

disposed of as hazardous waste. Do not dispose of it down the drain or in general trash[8][13].

Waste Identification and Segregation:

o Collect all waste containing 4-Benzoylpiperidine hydrochloride in a dedicated, clearly
labeled hazardous waste container[5].

o Label the container with "Hazardous Waste," the full chemical name "4-
Benzoylpiperidine hydrochloride," and appropriate hazard symbols (e.g., toxic)[1][8].
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o Segregate this halogenated waste from non-halogenated waste streams to prevent cross-
contamination and reduce disposal costs[1][10][11].

» Containerization:
o Use a chemically compatible and sealable container for waste collection[1][5].

o Ensure the container is in good condition and the lid is securely fastened to prevent leaks
or spills[1].

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area[5][11].

o Keep it away from incompatible materials[5].
o Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal
contractor[5][8]. This type of waste typically requires high-temperature incineration[8][10].

o Follow all local, state, and federal regulations for hazardous waste disposal[5].

Section 6: Workflow Diagrams

The following diagrams illustrate the key workflows for the safe handling and disposal of 4-
Benzoylpiperidine hydrochloride.
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Caption: Logical workflow for the safe handling of 4-Benzoylpiperidine hydrochloride.
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Caption: Step-by-step protocol for the safe disposal of 4-Benzoylpiperidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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